1-[(3,6-dimethyl-1-benzofuran-2-yl)carbonyl]-3-(3-isopropyl-1,2,4-oxadiazol-5-yl)piperidine

• IUPAC Name: (3,6-dimethyl-1-benzofuran-2-yl)-[3-(3-propan-2-yl-1,2,4-oxadiazol-5-yl)piperidin-1-yl]methanone
• InChI: InChI=1S/C21H25N3O3/c1-12(2)19-22-20(27-23-19)15-6-5-9-24(11-15)21(25)18-14(4)16-8-7-13(3)10-17(16)26-18/h7-8,10,12,15H,5-6,9,11H2,1-4H3
• InChI Key: DLOHNOCEGMZSAH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)C(=C(O2)C(=O)N3CCCC(C3)C4=NC(=NO4)C(C)C)C
• Molecular Formula: C21H25N3O3
• Molecular Weight: 367.4 g/mol

Description

1-[(3,6-dimethyl-1-benzofuran-2-yl)carbonyl]-3-(3-isopropyl-1,2,4-oxadiazol-5-yl)piperidine is a useful research compound. Its molecular formula is C21H25N3O3 and its molecular weight is 367.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 367.18959167 g/mol and the complexity rating of the compound is 543. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Structural Analysis

The synthesis and structural analysis of compounds containing the piperidine moiety, similar to "1-[(3,6-dimethyl-1-benzofuran-2-yl)carbonyl]-3-(3-isopropyl-1,2,4-oxadiazol-5-yl)piperidine", have been a subject of interest in the scientific community due to their potential biological activities. For instance, Khalid et al. (2016) synthesized a series of 5-substituted 1,3,4-oxadiazole-2-yl-4-(piperidin-1-ylsulfonyl)benzyl sulfides, indicating the relevance of piperidine derivatives in medicinal chemistry. The compounds were screened for their enzyme inhibition potential, showcasing the interest in piperidine-containing compounds for biological applications (Khalid et al., 2016).

Biological Activities

Research has demonstrated the biological significance of compounds related to "this compound". Mekky and Sanad (2020) explored novel bis(pyrazole-benzofuran) hybrids possessing piperazine linkers, exhibiting potent antibacterial efficacies and biofilm inhibition activities. This study highlights the therapeutic potential of structurally complex piperidine derivatives in combating microbial infections and biofilms (Mekky & Sanad, 2020).

Chemical Properties and Applications

The chemical properties and applications of piperidine derivatives, including those structurally related to the compound , have been widely investigated. For instance, Maier and Wünsch (2002) studied spiro compounds with benzopyran and benzofuran moieties for their binding properties to sigma receptors, revealing the potential use of these compounds in neurological research and drug development (Maier & Wünsch, 2002).